Cas no 50402-70-5 (sodium methoxyacetate)

• Product Name: sodium methoxyacetate
• CAS No: 50402-70-5
• MF: C₃H₅NaO₃
• MW: 112.059772253036
• CID: 933695
• PubChem ID: 4114130
• Update Time: 2025-04-19

sodium methoxyacetate Chemical and Physical Properties

Names and Identifiers

• sodium methoxyacetate
• sodium,2-methoxyacetate
• Acetic acid, 2-methoxy-, sodium salt (1:1)
• Acetic acid, methoxy-, sodium salt
• Methoxyacetic acid sodium salt
• EINECS 256-578-1
• AKOS003052999
• AKOS022190862
• NS00089397
• Methoxy-acetic acid, sodium salt
• Q27225411
• sodium;2-methoxyacetate
• Acetic acid, 2-methoxy-, sodium salt
• SCHEMBL630881
• 50402-70-5
• DTXSID60885911
• CHEBI:132096

• Inchi： 1S/C3H6O3.Na/c1-6-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1
• InChI Key： CEWQOBFWNPUNRO-UHFFFAOYSA-M
• SMILES： [Na+].O(C)CC(=O)[O-]

Computed Properties

• Exact Mass: 112.01365
• Monoisotopic Mass: 112.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 54.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Boiling Point: 201°C at 760 mmHg
• Flash Point: 94°C
• PSA: 49.36